Cas no 944900-90-7 (Ethyl 2-chloro-6-formylpyrimidine-4-carboxylate)

• Product Name: Ethyl 2-chloro-6-formylpyrimidine-4-carboxylate
• CAS No: 944900-90-7
• MF: C₈H₇ClN₂O₃
• MW: 214.60578083992
• CID: 2818029
• Update Time: 2023-08-07

Ethyl 2-chloro-6-formylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-CHLORO-6-FORMYLPYRIMIDINE-4-CARBOXYLATE
• AB58805
• Ethyl 2-chloro-6-formylpyrimidine-4-carboxylate

• Inchi： 1S/C8H7ClN2O3/c1-2-14-7(13)6-3-5(4-12)10-8(9)11-6/h3-4H,2H2,1H3
• InChI Key： RFXLRWJFQOHCFK-UHFFFAOYSA-N
• SMILES： ClC1=NC(C=O)=CC(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 1.5
• Topological Polar Surface Area: 69.2